Cas no 2092817-59-7 ((1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2092817-59-7
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5722255
• PubChem ID: 121213353
• Update Time: 2025-05-20

(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-3-thiophen-2-ylpyrazol-4-yl)methanol
• F2198-4848
• starbld0033516
• AKOS026723819
• 2092817-59-7
• (1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol

• Inchi： 1S/C10H12N2OS/c1-2-12-6-8(7-13)10(11-12)9-4-3-5-14-9/h3-6,13H,2,7H2,1H3
• InChI Key： NROOWDWNEVIFSN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CO)=CN(CC)N=1

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.3Ų

Additional information on (1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol

Compound CAS No. 2092817-59-7: (1-Ethyl-3-(Thiophen-2-yl)-1H-Pyrazol-4-yl)Methanol

The compound with CAS number 2092817-59-7, commonly referred to as (1-Ethyl-3-(Thiophen-2-yl)-1H-Pyrazol-4-yl)Methanol, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazole ring system substituted with an ethyl group, a thiophene moiety, and a hydroxymethyl group. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of pyrazole derivatives in various biological systems. For instance, researchers have explored the ability of this compound to act as a scaffold for designing bioactive molecules. The presence of the thiophene group introduces aromaticity and electron-withdrawing effects, which can enhance the molecule's interaction with biological targets. Additionally, the hydroxymethyl group provides flexibility and hydrogen bonding capabilities, making this compound suitable for applications in medicinal chemistry.

The synthesis of (1-Ethyl-3-(Thiophen-2-yl)-1H-Pyrazol-4-yl)Methanol involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving aldehydes or ketones with ammonia or ammonium salts. The substitution pattern on the pyrazole ring is then controlled by carefully selecting the reaction conditions and reagents. The introduction of the thiophene group is typically carried out via coupling reactions, such as Suzuki-Miyaura cross-coupling, which allows for precise control over the substitution pattern.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. For example, researchers have demonstrated that this compound can be used as an intermediate in the synthesis of heterocyclic compounds with enhanced pharmacological properties. The ability to modify the substituents on the pyrazole ring provides chemists with a high degree of flexibility in tailoring the molecule's properties for specific applications.

In terms of physical properties, (1-Ethyl-3-(Thiophen-2-yl)-1H-Pyrazol-4-yl)Methanol exhibits a melting point that is consistent with other pyrazole derivatives. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under standard laboratory conditions further enhances its utility in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups on the pyrazole ring significantly alters its electronic properties, making it more susceptible to nucleophilic attack. This understanding has paved the way for the design of novel synthetic routes that exploit these reactivity patterns.

In conclusion, (1-Ethyl-3-(Thiophen-2-yl)-1H-Pyrazol-4-y l)Methanol is a versatile organic compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new compounds with tailored properties. As ongoing research continues to uncover new aspects of this molecule's behavior, its role in synthetic chemistry is likely to expand further.